Cas no 2172532-88-4 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid
• CAS No: 2172532-88-4
• MF: C₂₅H₂₀F₃NO₄
• MW: 455.425817489624
• CID: 6092359
• PubChem ID: 165821899
• Update Time: 2025-10-29

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172532-88-4
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid
• EN300-650865

• Inchi： 1S/C25H20F3NO4/c1-15-8-2-7-13-21(15)24(22(30)31,25(26,27)28)29-23(32)33-14-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h2-13,20H,14H2,1H3,(H,29,32)(H,30,31)
• InChI Key： HCABVRXAJGXYCC-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C1C=CC=CC=1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 455.13444261g/mol
• Monoisotopic Mass: 455.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-(2-methylphenyl)propanoic Acid (CAS No. 2172532-88-4)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid, identified by its CAS number 2172532-88-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of novel therapeutic agents. The structural features of this molecule, including its fluorenylmethoxy and trifluoropropyl substituents, contribute to its unique chemical and biological characteristics.

The molecular structure of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid is characterized by a combination of aromatic and fluorinated aliphatic moieties. The presence of the fluorenylmethoxy group not only enhances the solubility and stability of the compound but also provides a versatile platform for further chemical modifications. This is particularly relevant in the context of peptide mimetics and protein-protein interaction inhibitors, where such structural motifs are frequently employed.

The trifluoropropyl group is another critical feature of this compound, contributing to its lipophilicity and metabolic stability. These properties are highly desirable in drug candidates as they can influence pharmacokinetic profiles, including bioavailability and half-life. The incorporation of fluorine atoms is a well-established strategy in medicinal chemistry to modulate the pharmacological activity of molecules. For instance, fluorinated compounds often exhibit enhanced binding affinity to biological targets due to the electron-withdrawing nature of fluorine.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease-related pathways. Among these, proteases play a crucial role in numerous biological processes, making them attractive therapeutic targets. The structure of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid suggests that it may interact with protease enzymes through its carboxylic acid and amide functionalities. This interaction could potentially lead to the development of novel protease inhibitors with applications in treating conditions such as cancer, inflammation, and infectious diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of protective groups is essential to ensure the selective modification of different functional moieties. For example, the fluorenylmethoxy group may need to be protected during the introduction of the trifluoropropyl side chain to prevent unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to construct the complex core structure of this molecule.

The biological activity of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid has been explored in several preclinical studies. These studies have highlighted its potential as a lead compound for further development into therapeutic agents. In particular, its ability to modulate enzyme activity has been investigated in vitro using various biochemical assays. The results suggest that this compound may exhibit inhibitory effects on specific proteases, although further research is needed to fully elucidate its mechanism of action.

The impact of fluorine substitution on the pharmacological properties of this compound has also been a focus of recent research. Fluorinated molecules are known to exhibit improved metabolic stability and binding affinity due to the electronic effects of fluorine atoms. In addition, fluorine labeling can enhance the sensitivity of diagnostic imaging techniques when used in conjunction with positron emission tomography (PET) or magnetic resonance imaging (MRI). This makes 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid a promising candidate for both therapeutic and diagnostic applications.

The future development of this compound will likely involve optimization studies aimed at enhancing its potency, selectivity, and pharmacokinetic properties. Computational modeling techniques can play a significant role in this process by predicting how structural modifications will affect biological activity. Additionally, high-throughput screening methods can be employed to rapidly identify derivatives with improved properties. These approaches are essential for translating laboratory findings into viable drug candidates that can enter clinical trials.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid (CAS No. 2172532-88-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments.